Attacin-C

• bioactivity: Antibacterial, Antifungal
• sequence: QRPYTQPLIYYPPPPTPPRIYRA

Description

Attacin-C is an immune-inducible antimicrobial peptide (AMP) from Drosophila melanogaster that shows potent activity against Gram-negative bacteria . It belongs to the attacin family of AMPs, which are glycine-rich proteins and key effectors of the insect innate immune system . The mechanism of action for this compound involves increasing the permeability of the outer membrane of target bacteria, primarily by interacting with lipopolysaccharides (LPS) . Furthermore, it can inhibit the synthesis of outer membrane proteins in Gram-negative bacteria, compromising their integrity and facilitating the action of other antimicrobial agents . Due to this unique mechanism, which targets fundamental and conserved bacterial structures, this compound is a promising candidate for exploring new anti-infective strategies and combating multidrug-resistant pathogens . Research into attacins, including this compound, is also being applied in vector control, as studies in other insects like the tsetse fly have shown they play a role in resistance to parasites like trypanosomes . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Molecular Genetics and Evolution of Attacin C

Attacin-C Gene Structure and Organization

Attacin genes are often found organized in clusters within the insect genome, reflecting gene duplication events during evolution. nih.govresearchgate.net

Genomic Loci and Gene Family Members (e.g., Attacin-A, -B, -D in Drosophila)

In Drosophila melanogaster, the attacins are encoded by a family of four genes: attA, attB, attC, and attD. nih.govdiva-portal.orgresearchgate.net These genes are located on different chromosomes or in clusters on the same chromosome. For instance, attA and attB are situated in close proximity on the same chromosome, while attD is located on a different chromosome and is phylogenetically more divergent than attA, attB, and attC. nih.govresearchgate.net The organization of attacin genes in other insects, such as Glossina morsitans morsitans, also shows clustering, with genes organized into multiple clusters on a bacterial artificial chromosome (BAC). nih.govresearchgate.net This gene family expansion and organization are thought to be crucial for enabling insects to produce high levels of AMPs in response to diverse immune stimuli. nih.gov

Table 1: Attacin Gene Family Members in Drosophila melanogaster

Gene Name	Description	Genomic Location (Drosophila)
attA	Attacin-A	Chromosome 2R uniprot.org
attB	Attacin-B	Close to attA researchgate.net
attC	This compound	Similar to attA and attB nih.gov
attD	Attacin-D	Different chromosome from attA, attB, attC researchgate.netnih.govnih.gov

Transcriptional Variants and Isoforms

Studies in Hyalophora cecropia revealed the existence of different attacin isoforms, classified into basic (Attacins A-D) and acidic (Attacins E and F) groups, with molecular masses ranging from 20 to 23 kDa and isoelectric points (pI) from 5.7 to 8.3. mdpi.com The isolation of cDNA clones confirmed the presence of at least two main isoforms in H. cecropia. mdpi.comresearchgate.net While the mature proteins of these isoforms exhibit a high degree of homology at the nucleotide and amino acid levels, the homology is lower in the 3' untranslated region (UTR). mdpi.comresearchgate.net The expression of attacin genes can be upregulated by various stimuli, including lipopolysaccharide (LPS) and bacterial infection, with different isoforms showing varied responses in terms of speed and modulation following injury. mdpi.comresearchgate.net In Drosophila, the different attacin genes (attA, attB, attC, and attD) are differentially regulated in response to microbial challenges and parasite infections, indicating the presence of transcriptional variants or at least differential expression patterns among family members. nih.gov

Biosynthesis and Post-Translational Processing of this compound Precursors

Attacins, like most AMPs, are synthesized as larger precursor proteins that undergo processing to yield the biologically active mature peptides. nih.govresearchgate.net

Pre-pro-protein Architecture and Signal Peptide Cleavage

Attacins are produced as pre-pro-proteins. nih.govresearchgate.net The precursor typically consists of an N-terminal signal peptide, a pro-peptide (P domain), and the mature peptide region. nih.govresearchgate.netresearchgate.netresearchgate.net The signal peptide is crucial for targeting the protein to the secretory pathway and is cleaved off to release the pro-protein into the periplasmic space or for secretion. nih.govoup.combiorxiv.orgcaister.com This cleavage is typically carried out by a signal peptidase. caister.com

Table 2: Typical Attacin Precursor Protein Architecture

Domain	Location in Precursor	Function
Signal Peptide	N-terminus	Targets protein for secretion; cleaved off.
Pro-peptide (P domain)	Between Signal Peptide and Mature Peptide	Involved in processing and regulation. researchgate.netdiva-portal.orgnih.gov
Mature Peptide	C-terminus	Contains the antimicrobial activity. nih.govoup.combiorxiv.org

Proteolytic Maturation Pathways (e.g., Furin-like Enzyme Recognition)

The pro-protein undergoes further proteolytic cleavage to release the mature, active attacin peptide. A key step in this maturation pathway involves recognition and cleavage by furin-like enzymes. nih.govoup.comresearchgate.netdiva-portal.orgresearchgate.netbiorxiv.orgbiorxiv.org These enzymes typically recognize a conserved RXXR motif located in the N-terminal region of the pro-protein. nih.govresearchgate.netresearchgate.netbiorxiv.org Cleavage at this site is necessary for the efficient secretion of attacins from cells, such as fat body cells in insects. nih.govresearchgate.netresearchgate.net In the case of Drosophila Attacin C, this furin cleavage can result in the generation of two secreted peptides: a proline-rich AMP (referred to as MPAC) and a separate glycine-rich AMP. frontiersin.org The efficiency of furin-mediated cleavage can be influenced by factors such as pH. asm.org

Post-Translational Modifications and Functional Implications

Beyond proteolytic cleavage, attacin precursors and mature peptides can undergo other post-translational modifications (PTMs). PTMs are crucial for increasing the functional diversity of proteins and regulating their activity, localization, and interactions. researchgate.netthermofisher.commdpi.comcreative-proteomics.com In Drosophila, a truncated form of the pro-domain of Attacin C (MPAC) has been isolated and found to carry two post-translational modifications. diva-portal.orgnih.gov These modifications on the Attacin C pro-domain are structurally similar to those found on proline-rich antibacterial peptides like drosocin (B118338). nih.gov While the specific nature and functional implications of all PTMs on this compound are still areas of research, PTMs in general can significantly impact protein function, stability, localization, and interactions. researchgate.netthermofisher.commdpi.comcreative-proteomics.com For example, phosphorylation and glycosylation are common PTMs that can affect protein activity and localization. researchgate.netthermofisher.comcreative-proteomics.com The presence of PTMs on the Attacin C pro-domain suggests that this modified fragment may play a role in the antimicrobial defense of Drosophila, potentially acting synergistically with other AMPs like cecropin (B1577577) A. nih.gov

Table 3: Examples of Post-Translational Modifications

Modification Type	Description	Potential Impact on Protein Function
Phosphorylation	Addition of a phosphate (B84403) group.	Regulates protein activity, signaling, and interactions. researchgate.netthermofisher.comcreative-proteomics.com
Glycosylation	Addition of carbohydrate moieties.	Affects protein folding, stability, localization, and interactions. researchgate.netthermofisher.com
Proteolytic Cleavage	Hydrolysis of peptide bonds.	Generates mature, active proteins or peptides. nih.govresearchgate.netthermofisher.com
Acetylation	Addition of an acetyl group.	Can influence gene expression, protein-protein interactions, and stability. thermofisher.comcreative-proteomics.com
Methylation	Addition of a methyl group.	Can affect protein-protein interactions and gene expression regulation. thermofisher.comcreative-proteomics.com

Transcriptional Regulation of this compound Gene Expression

The expression of this compound genes is tightly regulated at the transcriptional level, primarily in response to immune challenges and other physiological signals.

Immune Pathway-Mediated Induction (e.g., IMD, Toll, JAK/STAT pathways)

In insects, the immune response to infection is largely orchestrated by two major signaling pathways: the Toll pathway and the immune deficiency (IMD) pathway. These pathways activate transcription factors belonging to the NF-κB family, which in turn regulate the expression of AMP genes, including attacins. mdpi.comnih.govmdpi.com The Toll pathway is typically activated by fungal and Gram-positive bacterial infections, while the IMD pathway is primarily triggered by Gram-negative bacteria. mdpi.commdpi.comoup.com

Studies in Drosophila melanogaster have shown that attacin genes, including this compound, can be regulated by both the Toll and IMD pathways, although the specific contribution of each pathway can vary depending on the type of infection. nih.gov The JAK/STAT pathway can also be activated in response to infection and contribute to the induction of AMP gene expression. mdpi.commdpi.com For instance, this compound has been associated with resistance to certain viral infections, suggesting potential involvement of pathways like JAK/STAT in its induction during viral challenges. pnas.org

Response to Microbial Challenge (e.g., Bacterial Lipopolysaccharide, Gram-positive and Gram-negative bacteria)

This compound gene expression is strongly induced following microbial challenge. Attacins are known to be particularly effective against Gram-negative bacteria, and their expression is often triggered by components of the bacterial cell wall, such as lipopolysaccharide (LPS). nih.govnih.gov LPS is a potent elicitor of the IMD pathway. oup.com

While attacins, including this compound, are primarily known for their activity against Gram-negative bacteria, some studies have also reported their activity against Gram-positive bacteria in certain insect species, such as lepidopterans. researchgate.net Accordingly, the induction of attacin gene expression can occur in response to both Gram-negative and Gram-positive bacterial infections. oup.comresearchgate.net For example, in Glossina morsitans morsitans, attacin A and B expression was induced in response to challenge with Escherichia coli (Gram-negative). nih.gov

Modulation by Endogenous Signals and Stressors (e.g., Aging, Injury, Metabolic Changes)

Beyond direct microbial challenge, this compound gene expression can also be modulated by endogenous signals and stressors, reflecting the complex interplay between immune responses and physiological state.

Aging has been shown to affect AMP expression patterns, and in some cases, an increase in certain AMPs, including attacins, has been observed during the normal aging process in Drosophila. mdpi.comnih.gov This age-related induction of immune genes may be linked to increased oxidative stress, which also upregulates immune response genes. nih.gov

Physical injury can also trigger the expression of immune genes. In Musca domestica, an attacin gene (MdAttacinD3) was expressed in larval tissues after injury. mdpi.com Traumatic brain injury in Drosophila has been shown to induce the expression of innate immune response genes, including AMPs, and this response can be influenced by age and diet. oup.com

Metabolic changes and stressors can also impact attacin expression. For instance, in Drosophila, the expression of Attacin B and Attacin C was found to be upregulated in specific neurons in response to starvation. researchgate.net This suggests a potential link between metabolic state and the regulation of certain attacin genes. Dysregulation of AMPs has also been suggested to contribute to the progression of certain age-related conditions, such as Alzheimer's disease models in Drosophila, where correlations between abnormal amyloid-β peptide concentration and abnormal expression of several AMPs, including Attacin B and Attacin C, were detected. mdpi.com

Evolutionary Dynamics of this compound

The attacin family is found across various insect orders, and the evolutionary dynamics of these peptides, including this compound, reveal insights into the evolution of insect innate immunity.

Phylogenetic Relationships within the Attacin Family Across Insect Orders

Phylogenetic analysis of attacins from different insect orders indicates that the attacin family is widespread, particularly within the Holometabola. nih.govscienceopen.com Attacins have been described in Lepidoptera, Diptera, Orthoptera, Isoptera, and Hemiptera. nih.govscienceopen.com

Phylogenetic trees of attacins generally show species-specific expansions of the gene family, and their evolutionary placement often mirrors the phylogenetic relationships of their host insects. nih.govresearchgate.net For example, attacin sequences from Glossina morsitans morsitans, Musca domestica, and Drosophila melanogaster tend to cluster together, reflecting the relationships within Diptera. nih.gov While the attacin family is present in diverse orders, the specific attacin genes and their domain structures can vary.

Conservation of this compound Domains (e.g., C-terminal Attacin_C domain)

Attacins are typically synthesized as pre-pro-proteins, which are then cleaved to produce the mature peptide. nih.govresearchgate.net The mature peptide often contains an N-terminal domain and one or more glycine-rich domains, sometimes referred to as G1 and G2 domains, which are part of the C-terminal region. mdpi.comresearchgate.net

A notable feature of the attacin family is the conservation of the C-terminal attacin domain (often referred to by the PFAM accession PF03769). nih.govscienceopen.comresearchgate.net This domain has been identified in most Holometabola genomes studied and in other orders like Orthoptera, Isoptera, and Hemiptera. nih.govscienceopen.com In contrast, the N-terminal domains of attacins can show less conservation across distantly related insect orders, suggesting independent evolution of these regions in different lineages, such as in Brachycera and Lepidoptera. scienceopen.comresearchgate.net The diptericins, another class of insect AMPs, also show similarities with the Attacin_C domain, suggesting a potential common ancestry for these peptides. scienceopen.com

Gene Duplication, Diversification, and Allelic Divergence

The attacin genes in insects typically exist as a multigene family, with various isoforms identified across different species. In Drosophila melanogaster, for instance, the attacin locus includes at least three genes: Attacin A, Attacin B, and Attacin C. nih.govsmpdb.ca These genes are not uniformly distributed or conserved in their genomic arrangement or evolutionary dynamics. Attacins A and B in D. melanogaster are found in a tandem arrangement on the same chromosome, and studies indicate that these two paralogs have been subject to recurrent interlocus gene conversion events. nih.govsmpdb.cawikipedia.org This process of gene conversion can lead to the homogenization of sequences between duplicated genes. wikipedia.org

In contrast, Attacin C in D. melanogaster is located at a considerable distance (approximately 1.3 Mbp upstream) from the Attacin A and B genes. nih.govsmpdb.ca This physical separation appears to correlate with a different evolutionary trajectory, as Attacin C does not show evidence of the same recurrent gene conversion events observed between Attacins A and B. nih.govsmpdb.ca Furthermore, other attacin genes, such as Attacin D in Drosophila, exhibit even greater divergence and are located on different chromosomes, highlighting the complex history of gene duplication and dispersal within this family. bham.ac.ukdirectivepublications.orgwikipedia.org

Gene duplication is a significant mechanism driving the expansion and diversification of AMP gene families in insects, including the attacins. 16streets.commdpi.com Following duplication, these genes can undergo diversification through processes such as point mutations, insertions, deletions, and gene conversion, leading to functional differences or adaptations. While attacin genes generally show high levels of silent nucleotide variation, the level of polymorphism at the amino acid level is not excessively high across the entire gene. nih.govsmpdb.ca However, specific regions, such as promoter sequences, exhibit extensive variation, which may influence transcriptional efficiency and the magnitude of the immune response. nih.govsmpdb.ca

Coevolutionary Dynamics with Pathogens in Insect Models

Attacins are integral components of the insect humoral immune response, characterized by their rapid induction following microbial infection. wikipedia.org Their primary mode of action is typically directed against Gram-negative bacteria, although some attacins have demonstrated activity against Gram-positive bacteria and fungi. ub.edunih.govresearchgate.netunizar.es A known mechanism involves the inhibition of outer membrane synthesis in target bacteria like Escherichia coli. ub.edunih.gov The induction of attacin expression is mediated by immune signaling pathways, such as the Toll and Imd pathways, which are triggered by the recognition of microbial components. directivepublications.orgwikipedia.org

Research utilizing insect models, particularly Drosophila melanogaster, has provided insights into the coevolutionary dynamics between attacin genes and pathogens. Studies have investigated the patterns of genetic variation in attacin genes within natural insect populations to understand the selective pressures imposed by pathogens. nih.govsmpdb.canih.gov

While immune system genes in Drosophila generally exhibit a higher rate of adaptive evolution compared to other genes in the genome, AMP genes, including attacins, may not always conform to the rapid evolutionary divergence predicted by a classic "arms race" model of host-pathogen coevolution. nih.gov This could be attributed to factors such as the broad specificity of some AMPs and the high diversity of potential pathogens encountered by insects. nih.gov

Instead of a continuous arms race, alternative evolutionary models, such as balancing selection, may play a significant role in maintaining genetic diversity within AMP genes like attacins. nih.gov Signatures consistent with balancing selection observed in insect AMPs include elevated rates of non-synonymous polymorphism and the presence of trans-species amino acid polymorphisms (TSPs), where the same amino acid variants are maintained across different closely related species. nih.gov The presence of TSPs in Drosophila AMP genes, including attacins, suggests that certain allelic variants are being actively maintained within populations over evolutionary timescales. nih.gov

Biochemical and Structural Features Relevant to Attacin C Function

Peptide Domains and Functional Motifs

Attacins, including Attacin-C, are synthesized as pre-pro-proteins that undergo proteolytic cleavage to yield the mature, active peptide. The precursor typically contains a signal peptide, a pro-peptide (P domain), and the mature peptide. nih.govekb.egresearchgate.netmdpi.comnih.govresearchgate.net The pro-peptide is removed by a furin-like enzyme recognizing a conserved RXXR motif located in the N-terminal region of the pro-protein, which is essential for efficient secretion. nih.govresearchgate.net

The mature this compound peptide is characterized by distinct domains crucial for its function. These include an N-terminal attacin domain and two glycine-rich domains, designated G1 and G2. nih.govekb.egresearchgate.netmdpi.comnih.govresearchgate.net The C-terminal attacin domain is also referred to as the Attacin_C domain (PFAM: PF03769, InterPro: IPR005521), while the N-terminal attacin domain is known as Attacin_N (PFAM: PF03768, InterPro: IPR005520). uniprot.orguniprot.orgscienceopen.comebi.ac.ukbicnirrh.res.in

While the N-terminal domain is present in full-length attacins from Lepidoptera and certain brachyceran Diptera, sequence alignments suggest that the N-terminal domains in these distantly related insect groups may have evolved independently. scienceopen.com In contrast, the C-terminal attacin domain (Attacin_C) appears to be more widely conserved, found in most Holometabola genomes studied, as well as in orders like Orthoptera, Isoptera, and Hemiptera. nih.govscienceopen.com

Some studies on Drosophila melanogaster Attacin C have also highlighted the role of a truncated, post-translationally modified form of its pro-domain (MPAC), which exhibits structural similarities to proline-rich AMPs like drosocin (B118338) and can act synergistically with other AMPs such as cecropin (B1577577) A. karger.comwikigenes.orgnih.govfrontiersin.org

Conformational Flexibility and Structural Dynamics in Solution

Unlike many other AMPs that adopt helical structures in hydrophobic environments, attacins, including this compound, primarily exist in a 'random coil' secondary structure in aqueous buffer. nih.govnih.govresearchgate.netresearchgate.net This conformational flexibility is largely attributed to their glycine-rich nature and the absence of cysteine bridges that would otherwise stabilize a more rigid structure. nih.govresearchgate.net

While the tertiary structure of attacins has not been extensively determined experimentally, circular dichroism studies on a recombinant attacin from Hyalophora cecropia suggested an alpha-helical structure based on a peak at 222 nm. biorxiv.org However, the characteristic signature of alpha-helical proteins in circular dichroism typically involves negative bands at both 208 nm and 222 nm, suggesting that the precise structural dynamics of this protein family remain an area of investigation. biorxiv.org

This inherent flexibility of attacins is thought to play a role in their function, potentially facilitating interactions with bacterial membranes and their protein targets. nih.govresearchgate.netasm.org

Specificity-Determining Regions and Amino Acid Residues

The specificity of this compound towards Gram-negative bacteria is likely influenced by specific regions and amino acid residues within its structure. While detailed information specifically on this compound's specificity-determining regions is limited in the provided context, research on attacins in general provides insights.

Differences in amino acid sequences, particularly in the N-terminal domains, have been observed between attacins from different insect orders, potentially contributing to variations in activity or target specificity. scienceopen.com For instance, Attacin A and Attacin B from Hyphantria cunea are described as leucine-rich and glycine-rich, respectively, and show different expression patterns and activities against various pathogens. nih.gov

Polymorphisms within attacin genes, including attacin C in Drosophila melanogaster, have been observed, with some amino acid replacements, particularly in processed peptide domains, potentially affecting the charge or polarity of the residue. oup.com While the precise impact of each residue on specificity requires further investigation, these variations highlight the potential for specific amino acid changes to influence attacin function.

Mechanisms of Action of Attacin C Against Microbial Pathogens Non Human Models

Inhibition of Bacterial Outer Membrane Protein Synthesis and Assembly

A significant mechanism of action for attacins is the specific inhibition of bacterial outer membrane protein synthesis. microbiologyresearch.orgnih.govresearchgate.netresearchgate.netasm.org This inhibition occurs at the transcriptional level, affecting the synthesis of several outer membrane proteins, including OmpA, OmpC, OmpF, and LamB in Escherichia coli. microbiologyresearch.orgresearchgate.netasm.org The inhibitory effect on outer membrane protein synthesis can be detected relatively quickly after treatment, within about 10 minutes. microbiologyresearch.orgnih.govresearchgate.net This interference with outer membrane protein synthesis is proposed to occur without the attacin necessarily entering the inner membrane or cytoplasm. microbiologyresearch.orgnih.govresearchgate.net The reduction in outer membrane protein synthesis leads to an alteration in the permeability properties of the outer membrane. asm.org

Disruption of Bacterial Cell Wall Integrity and Morphology (e.g., Filamentation)

Attacins can cause morphological changes in bacteria. One observed effect is the induction of filament formation in E. coli. biorxiv.orgasm.org This involves bacteria continuing to grow and divide for a period before undergoing morphological changes, such as becoming spherical, followed by lysis. biorxiv.org The disruption of outer membrane protein synthesis by attacins can disturb the integrity of the cell wall, leading to bacteria growing in long chains (filamentation). mdpi.com While some studies indicate cell wall disruption, others suggest the fungal cell wall appears preserved initially, with gradual degeneration of the cytoplasm occurring later. ifremer.fr

Spectrum of Antimicrobial Activity Against Non-Human Pathogens (e.g., Gram-negative bacteria, Gram-positive bacteria, Fungi, Protozoa)

Attacins, as a class, exhibit antimicrobial activity against a range of non-human pathogens, with a notable selectivity towards Gram-negative bacteria. nih.govresearchgate.netbiotechrep.irmdpi.com However, activity against Gram-positive bacteria and fungi has also been reported for certain attacins, particularly those from lepidopteran insects. nih.govresearchgate.netmdpi.com

Here is a summary of the reported activity spectrum based on the search results:

Pathogen Type	Examples of Tested Organisms	Activity Reported	Source Organism of Attacin	Notes
Gram-negative Bacteria	Escherichia coli, Yersinia pestis, Yersinia pseudotuberculosis, Stenotrophomonas maltophilia, Citrobacter freundii, Pseudomonas cichorii	Yes	Hyalophora cecropia, Xenopsylla cheopis, Drosophila melanogaster, Hyphantria cunea, Spodoptera exigua, Glossina morsitans morsitans	Often the primary target; varying potency observed against different species and strains. nih.govresearchgate.netresearchgate.netmdpi.combiorxiv.orgasm.orgmdpi.com X. cheopis attacins showed strong and selective activity against Yersinia. biorxiv.org
Gram-positive Bacteria	Bacillus subtilis, Listeria monocytogenes, Staphylococcus aureus (MRSA)	Yes	Spodoptera exigua, Bactrocera dorsalis (attacin-like peptide)	Activity reported for some attacins, particularly from lepidopterans. nih.govresearchgate.netmdpi.com An attacin-like peptide showed activity against MRSA. researchgate.net
Fungi	Candida albicans, Fusarium oxysporum	Yes	Hyphantria cunea, Lepidoptera (general), Penaeid shrimp (hemocyanin-derived peptide with attacin-like features)	Activity reported for some attacins and attacin-like peptides. nih.govresearchgate.netmdpi.comifremer.fr Note: The shrimp peptide is hemocyanin-derived but has antifungal activity and is mentioned in the context of AMP mechanisms. ifremer.fr
Protozoa	African trypanosomes (Trypanosoma)	Yes	Glossina morsitans morsitans	Attacins play a role in resistance to trypanosomes in tsetse flies. nih.gov

Specific examples of activity include X. cheopis attacin-1 and attacin-2 showing potent activity against Y. pestis, with reported minimal inhibitory concentrations (MICs). biorxiv.org Attacin A from Drosophila melanogaster has shown activity against E. coli and, to a lesser extent, Stenotrophomonas maltophilia. nih.gov Recombinant attacin B from Hyphantria cunea was active against E. coli, Citrobacter freundii, and Candida albicans. nih.gov Attacin from Spodoptera exigua has demonstrated activity against both Gram-negative bacteria (E. coli, Pseudomonas cichorii) and Gram-positive bacteria (Bacillus subtilis, Listeria monocytogenes). researchgate.net

Proposed Theoretical Models for Attacin-C Bactericidal Action (e.g., "graded/all or nothing" model)

While the search results don't explicitly detail a "graded/all or nothing" model specifically for this compound, the mechanisms described for attacins as a class provide insight into potential models. The observation that bacteria continue to grow and divide for several hours after attacin treatment before undergoing morphological changes and lysis suggests a mechanism that is not an immediate pore-formation or membrane disruption event, which might align with a more "graded" or delayed effect rather than an immediate "all or nothing" permeabilization. biorxiv.org The specific inhibition of outer membrane protein synthesis, rather than a wholesale disruption of cellular processes, also points towards a targeted intervention that leads to a cascade of events culminating in cell death. microbiologyresearch.orgresearchgate.netasm.org The involvement of LPS binding as a receptor suggests an initial interaction that triggers subsequent intracellular or membrane-associated events, rather than a purely lytic mechanism. microbiologyresearch.orgnih.govresearchgate.net Further research is needed to fully elucidate the precise theoretical models that best describe the bactericidal action of this compound and other attacins.

Biological Roles of Attacin C in Host Immunity Non Human Models

Contribution to Systemic Humoral Immune Responses in Insects

The systemic humoral immune response in insects involves the production and secretion of antimicrobial peptides, including attacins, into the hemolymph. unifr.ch This response is primarily regulated by the Immune Deficiency (IMD) pathway, which is activated by Gram-negative bacteria and certain Gram-positive bacteria with DAP-type peptidoglycan. unifr.chelifesciences.org Upon activation, the IMD pathway leads to the nuclear translocation of the NF-κB homolog Relish, which in turn induces the transcription of AMP genes like attacin. unifr.chmdpi.com

Studies in Drosophila melanogaster have shown that attacins, including Attacin-C, are among the AMPs whose expression is induced upon immune challenge, particularly with Gram-negative bacteria. unifr.chelifesciences.orgembopress.org This systemic production in the fat body, the insect equivalent of the liver, allows for widespread distribution of this compound throughout the hemolymph to combat systemic infections. unifr.chtandfonline.com In Hyalophora cecropia, attacins are a major antibacterial protein found in the immune hemolymph following bacterial infection. mdpi.comembopress.orgmicrobiologyresearch.org Similarly, in Rhodnius prolixus, an this compound domain-containing protein has been identified in the hemolymph and its expression is triggered following the ingestion of Trypanosoma cruzi. nih.gov

Localized Immune Responses in Specific Tissues (e.g., Hemolymph, Fat Body, Midgut Epithelia)

Beyond the systemic response in the hemolymph and fat body, this compound also contributes to localized immunity in specific tissues. The fat body is a primary site of AMP synthesis, including attacins, which are then secreted into the hemolymph. unifr.chtandfonline.com However, attacin expression has also been observed in other tissues involved in host defense.

In Antheraea pernyi larvae, an attacin-like gene is widely expressed in various tissues, including hemolymph, fat body, and midgut, with higher expression levels in the fat body and hemocytes. researchgate.net This suggests a role for attacin-like peptides in localized immune responses within these tissues. In the tsetse fly Glossina morsitans morsitans, attacin expression is induced in both the fat body and the midgut following challenge with Escherichia coli or parasitization with trypanosomes. nih.gov The differential regulation of different attacin genes (attA/B and attD) in these tissues suggests specialized roles in combating pathogens encountered through different routes. nih.gov While attacin expression is induced in the midgut upon microbial challenge, it can be reduced in response to parasite infections in this tissue, highlighting the complexity of localized immune responses. nih.gov In the cockroach Blattella germanica, while total AMP expression is high in hemolymph and salivary glands, the expression of specific AMP genes, including attacin-like genes, can vary significantly among different tissues like the midgut and hindgut, potentially influenced by the presence of beneficial microbiota. mdpi.comresearchgate.net

Data on the expression levels of an attacin-like gene in different tissues of Antheraea pernyi larvae provide an example of tissue-specific expression:

Tissue	Relative Expression Level (Arbitrary Units)
Hemolymph	High
Fat Body	Higher
Midgut	Detected
Silk Gland	Lowest
Epidermis	Detected
Malpighian Tubules	Detected

Based on research findings in Antheraea pernyi larvae researchgate.net.

Role in Antiviral Defense Mechanisms (e.g., Sindbis Virus in Drosophila)

While primarily known for its antibacterial activity, this compound has also been implicated in antiviral defense in insects, particularly in Drosophila melanogaster. Studies have shown that two Drosophila AMP genes, diptericin (B1576906) B (dptB) and attacin C (attC), are upregulated in transgenic flies expressing a Sindbis virus (SINV) replicon. frontiersin.orgresearchgate.netfrontiersin.org Silencing the expression of attC and dptB led to a significant increase in SINV titers, suggesting their involvement in the antiviral response to SINV. frontiersin.orgresearchgate.netfrontiersin.orgresearchgate.net

Attacin and diptericin have been shown to exert an antiviral response in Drosophila by controlling viral RNA synthesis during SINV infection. researchgate.net Knocking down these genes increases the viral load in Drosophila. researchgate.net The exact mechanism of their antiviral action is not fully understood. researchgate.net The expression of attacin C and diptericin B in Drosophila has been found to be regulated by STAT and Rel transcription factors as part of the antiviral response. researchgate.net

Interplay with Other Innate Immune Effectors and Pathways

This compound's function is integrated within the broader network of the insect innate immune system, interacting with other immune effectors and signaling pathways. As mentioned, the expression of attacins, including this compound, is largely regulated by the IMD pathway in response to bacterial infection. unifr.chelifesciences.orgmdpi.comembopress.org This pathway, along with the Toll pathway, constitutes the major signaling cascades controlling AMP production in Drosophila. unifr.ch

Research in Drosophila has shown that the expression of this compound and Diptericin-A is dependent on both the Relish transcription factor (downstream of the IMD pathway) and the protein Akirin, which is involved in chromatin remodeling and specifies NF-κB selectivity in the immune response. embopress.org This indicates that the regulation of this compound expression involves complex interactions between signaling pathways and factors influencing gene transcription. embopress.org

The interplay between different AMPs is also important. While individual AMP knockouts in Drosophila often show limited susceptibility to bacterial infections, compound mutants lacking multiple AMPs, including attacins, display increased susceptibility. elifesciences.org This suggests a degree of functional redundancy or synergy among different AMPs in providing robust defense. elifesciences.org

Furthermore, the insect immune system involves cellular immunity mediated by hemocytes (blood cells) through processes like phagocytosis, nodulation, and encapsulation. unifr.ch While this compound is a humoral factor, there can be interactions between humoral and cellular immunity. For instance, hemolymph lipopolysaccharide-binding proteins can facilitate phagocytosis by hemocytes. researchgate.net

Attacin C in Non Immune Biological Processes Non Human Models

Neurobiological Functions (e.g., Sleep Regulation in Drosophila)

Studies in Drosophila melanogaster have provided evidence for the involvement of Attacin-C in neurobiological processes, notably in the regulation of sleep. Research indicates a link between immune responses, sleep regulation, and AMPs in Drosophila. AMPs are important for regulating normal functions of the insect brain, including sleep and non-associative learning. mdpi.comub.edu

Specific research into starvation-induced sleep suppression in Drosophila has implicated this compound. The fruit fly Drosophila melanogaster suppresses sleep in response to acute food deprivation, a process dependent on Lateral Horn Leucokinin (LHLK) neurons. smpdb.canih.govnih.gov Single-cell sequencing of LHLK neurons identified genes that are differentially expressed in accordance with starvation state, including an enrichment for Attacins. smpdb.ca

Further investigation revealed that this compound (AttC), along with Attacin-B (AttB), is upregulated in LHLK neurons in response to starvation. nih.govnih.gov Targeted knockdown of AttC specifically within LHLK neurons resulted in increased sleep under starved conditions, but not under fed conditions. nih.gov This finding suggests that this compound functions within these specific neurons to regulate the suppression of sleep induced by starvation. smpdb.canih.gov

Transcript levels of Attacin (Att) have also been shown to increase in the head fat body of sleep-deprived flies. mdpi.com This indicates a potential broader involvement of Attacin or attacin-like peptides in the complex interplay between sleep state and physiological responses in Drosophila.

The functional validation through targeted knockdown highlights a direct role for this compound in modulating sleep behavior in response to metabolic cues in Drosophila. smpdb.canih.gov

Research Findings on this compound Knockdown and Sleep in Drosophila

Genetic Manipulation	Condition	Effect on Sleep (compared to control)	Reference
AttC knockdown in LHLK neurons	Starved	Increased sleep	nih.gov
AttC knockdown in LHLK neurons	Fed	No significant effect	nih.gov

Developmental Roles (e.g., Expression in Embryonic/Larval Stages)

While the primary focus on attacins in developmental stages often relates to their role in providing immune protection to the developing organism, there is some information regarding AMP expression during these periods. AMPs are known to be expressed in extra-embryonic tissues of eggs, which may contribute to protecting the developing embryo from infection.

However, detailed research specifically on the non-immune developmental roles or expression patterns of this compound during embryonic or larval stages, beyond a potential immune-related context, is less extensively documented in the provided search results. Studies mentioning attacin expression during development often do so in the context of immune challenge or the development of the immune system itself. For instance, the Immune deficiency (Imd) pathway, which regulates the expression of AMP genes including attacin C, is activated by bacterial infection in larval Drosophila. ub.edu

Further research is needed to fully elucidate any specific non-immune functions or precise developmental expression profiles of this compound during embryonic and larval stages in non-human models.

Advanced Research Methodologies and Experimental Systems for Attacin C Studies

Recombinant Production and Purification Strategies for Attacin-C and its Variants

Producing sufficient quantities of this compound and its variants for detailed study often relies on recombinant expression systems. This approach allows for controlled production and subsequent purification of the peptide.

Expression Systems (e.g., E. coli, Insect Cell Lines)

Escherichia coli is a commonly used host for the recombinant expression of attacins. Various inducible expression vector systems have been employed to achieve production while minimizing potential toxicity to the host bacteria due to the attacin's antibacterial activity. biologiachile.clnih.gov Examples of vectors include pPL-lambda and pET3d. biologiachile.clnih.gov The pET3d system, for instance, utilizes an IPTG-inducible T7 RNA polymerase gene in BL21(DE3) cells. biologiachile.clnih.gov Another system, pET His6 MBP TEV, has been used to express attacins as fusion proteins with a maltose (B56501) binding protein (MBP) and a His6 tag, allowing for affinity purification. biorxiv.org However, expressing attacins in E. coli can be challenging, sometimes resulting in low expression levels or the formation of inclusion bodies. biologiachile.clnih.govnih.gov Selection pressure can also lead to plasmid deletions that affect attacin expression. biologiachile.clnih.gov

Insect cell lines are another valuable expression system for recombinant attacins. For example, Drosophila S2 cells have been used to express recombinant attacin A1 from Glossina morsitans morsitans. nih.gov The baculovirus-insect cell expression system, commonly utilizing cell lines like Sf9, Sf21 (Spodoptera frugiperda), and High Five™ (Trichoplusia ni), is a well-established method for producing high levels of recombinant proteins, including AMPs. bitesizebio.com This system involves cloning the gene of interest into a transfer vector, generating recombinant baculovirus, and then infecting insect cells for protein expression. bitesizebio.com

Purification strategies for recombinant attacins often involve affinity chromatography, taking advantage of tags like the His6 tag or fusion partners like MBP. Ni-NTA affinity chromatography is a common method for purifying His-tagged proteins. researchgate.net Agarose amylose (B160209) resin has been used for affinity enrichment of MBP fusion proteins. biorxiv.org

Genetic Manipulation and Knockdown/Knockout Models in Insect Systems (e.g., Drosophila melanogaster, Tenebrio molitor)

Genetic manipulation techniques, such as knockdown and knockout, are essential for studying the in vivo roles of attacins in insect immunity. Model organisms like Drosophila melanogaster and Tenebrio molitor are frequently used.

RNA interference (RNAi) is a technique used to silence gene expression, effectively creating a "knockdown" of specific attacin genes. This has been applied in studies using the mealworm beetle Tenebrio molitor to investigate the effects of reducing the expression of members of the attacin family, such as TmAttacin1a, TmAttacin1b, and TmAttacin2, on host survival and bacterial load during infection. frontiersin.orgnih.govnih.govfrontiersin.org

CRISPR gene editing technology allows for targeted deletion of genes, creating "knockout" mutants. This approach has been utilized in Drosophila melanogaster to generate null mutants for attacin genes, including Attacin C. researchgate.net Studying these single and multiple knockout lines helps to characterize the in vivo function of individual attacins and groups of AMPs against various pathogens, revealing specific roles in defense. researchgate.net

Studies using these genetic models have shown that the knockdown or knockout of attacin genes can affect the insect's ability to control bacterial infections and influence host survival. frontiersin.orgnih.gov For example, in T. molitor, knockdown of TmAttacin1b, TmAttacin2, or a combination of attacins affected survival after infection with Pseudomonas entomophila. frontiersin.orgnih.gov

In Vitro Antimicrobial Assays and Characterization in Non-Human Contexts

In vitro assays are fundamental for characterizing the direct antimicrobial activity of this compound and its variants against various microorganisms in non-human contexts.

Attacins are generally known for their activity against Gram-negative bacteria, including Escherichia coli and Pseudomonas aeruginosa. biorxiv.orgnih.govnih.govkarger.com Some studies have also investigated their activity against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis, with the effectiveness varying depending on the specific attacin and bacterial strain. biorxiv.orgnih.govnih.govfrontiersin.org

Common in vitro assays include measuring the inhibition of bacterial growth or colony formation. biorxiv.orgnih.gov Characterization also involves investigating the interaction of attacins with bacterial components like lipopolysaccharides (LPS), which are found in the outer membrane of Gram-negative bacteria. biorxiv.org Studies have shown that attacins can bind to LPS. biorxiv.org The mechanism of action can involve disrupting the outer membrane and inhibiting the synthesis of outer membrane proteins such as OmpC, OmpF, OmpA, and LamB. biologiachile.cl While some attacins cause rapid permeabilization, others may allow bacteria to continue to grow and divide for several generations before causing morphological changes and lysis. biorxiv.org

Microscopic and Imaging Techniques for Visualizing Attacin-Microbe Interactions

Microscopic and imaging techniques provide visual evidence of the interactions between attacins and microbial cells, helping to understand the mechanism of action.

Transmission Electron Microscopy (TEM) has been used to visualize the morphological changes induced in bacteria upon exposure to attacins, such as the leakage of intracellular contents and the induction of lysis. nih.gov TEM can reveal cellular phenotypes like blebbing and spherocyte formation. nih.gov

Live-cell imaging allows researchers to observe the dynamic interactions between attacins and bacteria over time. This technique can track bacterial growth, division, and the onset of morphological changes in the presence of the peptide. biorxiv.org

Beyond this compound specifically, advanced microscopy techniques like Atomic Force Microscopy (AFM) and Fluorescence Lifetime Imaging Microscopy (FLIM) are valuable tools for investigating the dynamic interactions of antimicrobial peptides with membranes and cells at high resolution. nih.govjove.com AFM can image cells and biomolecules in a liquid environment, while FLIM can provide information about the molecular environment of fluorescently labeled peptides upon binding to cells. nih.govjove.com

Transcriptomic, Proteomic, and Metabolomic Profiling in Response to this compound Modulation

'Omics' approaches, including transcriptomics, proteomics, and metabolomics, offer comprehensive insights into the molecular responses of organisms to stimuli, such as the presence or modulation of this compound.

Transcriptomics involves the study of the complete set of RNA transcripts in a cell or organism, providing information about gene expression levels. researchgate.netfrontiersin.org Proteomics focuses on the large-scale study of proteins, including their abundance, modifications, and interactions. researchgate.netfrontiersin.org Metabolomics is concerned with the comprehensive profiling of metabolites, the small molecules involved in metabolic processes. researchgate.netmdpi.com

While direct studies specifically detailing the transcriptomic, proteomic, or metabolomic profiling in response to this compound modulation were not prominently featured in the search results, these techniques are widely applied in related research areas, such as studying insect immune responses to infection or the effects of other antimicrobial agents. researchgate.netfrontiersin.orgmdpi.comnih.govnih.gov For example, transcriptomic analysis has led to the identification of attacins in insects like Hermetia illucens. nih.gov Quantitative RT-PCR is used to confirm the knockdown of attacin genes in RNAi studies, demonstrating changes in transcript levels. frontiersin.orgfrontiersin.org

Theoretical Frameworks and Future Research Directions

Elucidating the Specificity and Synergism of Attacin-C with Other AMPs

Understanding the precise specificity of this compound towards different pathogens and its synergistic interactions with other AMPs is a critical area for future investigation. While this compound is known to primarily target Gram-negative bacteria, studies indicate that its activity can extend to Gram-positive bacteria and even fungi in certain insect species. mdpi.comnih.gov The innate immune system in insects often deploys a cocktail of AMPs simultaneously, suggesting that synergistic effects are likely crucial for effective pathogen clearance and preventing resistance development. mdpi.comfrontiersin.org

Research has shown that combinations of AMPs, including attacins and diptericins, can exhibit synergistic effects against certain bacteria, leading to a synergistic loss of resistance when these AMPs are absent. biorxiv.org For instance, the pro-domain of Drosophila this compound, known as MPAC, has been found to have antibacterial activity that is potentiated when used in combination with Drosophila cecropin (B1577577) A. biorxiv.orgnih.gov Future theoretical frameworks should explore how the distinct mechanisms of action of different AMPs, such as membrane disruption, inhibition of synthesis processes, or targeting of intracellular components, might complement each other to achieve enhanced antimicrobial effects. mdpi.comnih.gov Detailed research findings are needed to map these interactions comprehensively.

Future research directions include:

Identifying the specific molecular targets of this compound in various bacterial species.

Investigating the structural basis of this compound's interaction with bacterial membranes and other cellular components. mdpi.com

Systematically evaluating the synergistic or additive effects of this compound in combination with other insect AMPs against a wider range of pathogens using in vivo models. frontiersin.orgbiorxiv.org

Developing theoretical models to predict synergistic interactions based on the properties and mechanisms of action of individual AMPs.

Comprehensive Understanding of this compound's Antiviral Mechanisms

While AMPs are well-known for their antibacterial and antifungal properties, their roles in antiviral defense are less extensively studied. Emerging evidence suggests that this compound may play a role in the insect antiviral response. Studies in Drosophila have shown that this compound expression is upregulated in response to viral infection, and silencing its expression can lead to increased viral titers. mdpi.comnih.govresearchgate.netresearchgate.net

The exact mechanisms by which this compound exerts antiviral activity are not yet fully understood. mdpi.com It is hypothesized that this compound might inhibit viral replication by interacting with viral or host factors involved in the viral life cycle. mdpi.comnih.gov Research indicates that this compound, along with Diptericin (B1576906) B, can influence viral RNA synthesis during Sindbis virus (SINV) infection in Drosophila. researchgate.net

Future research should focus on:

Identifying the specific viruses that this compound is active against.

Elucidating the molecular mechanisms by which this compound inhibits viral replication, including potential interactions with viral proteins or host cellular pathways. nih.govresearchgate.net

Investigating the involvement of immune pathways, such as the Imd and JAK-STAT pathways, in regulating this compound expression during viral infections. mdpi.comresearchgate.netasm.org

Determining if this compound's antiviral activity is direct or mediated through modulation of the host immune response.

Investigation of this compound's Role in Microbiota Homeostasis

The intricate relationship between the host immune system and its associated microbiota is crucial for maintaining health. AMPs are known to shape the composition and function of the host microbiome. biorxiv.org this compound, as a prominent insect AMP, is likely involved in regulating microbiota homeostasis in its host organisms.

Studies in Drosophila have indicated a link between immune pathway activation, AMP overexpression (including this compound), and effects on gut epithelial cells and lifespan, highlighting the potential impact of AMPs on microbiota balance. mdpi.com While the role of AMPs in influencing the microbiome is recognized, defining how the host immune repertoire, including this compound, is shaped by the microbiome presents a challenging area for future research. biorxiv.org

Future research directions include:

Characterizing the impact of this compound expression levels on the composition and diversity of the host microbiota.

Investigating whether this compound specifically targets certain microbial species within the gut.

Exploring the feedback loops between the microbiota and the regulation of this compound expression.

Evolutionary Trajectories of this compound and Adaptation to Pathogen Pressure

The widespread presence of attacins in numerous insect orders suggests that they are evolutionarily conserved AMPs. frontiersin.org However, the evolution of AMPs, including attacins, is a dynamic process influenced by pathogen pressure. nih.govnih.gov Understanding the evolutionary trajectories of this compound can provide insights into its functional diversification and adaptation to specific ecological niches and associated microbial challenges.

Research on the evolution of insect AMPs indicates that gene duplication and neo-functionalization can contribute to immune novelty and adaptation to emerging pathogens. nih.govnih.gov While the C-terminal attacin domain appears broadly conserved across various insect orders, the N-terminal domains can show significant divergence, suggesting independent evolution in different lineages. nih.govnih.govroyalsocietypublishing.org

Future research should address:

Conducting comprehensive phylogenetic analyses of this compound across a wider range of insect species to trace its evolutionary history. researchgate.net

Identifying the selective pressures that have shaped the diversity and specificity of this compound in different host lineages. nih.gov

Investigating the role of gene duplication, gene conversion, and other evolutionary mechanisms in the diversification of the attacin gene family. nih.gov

Linking the evolutionary history of this compound to the microbial landscapes encountered by different insect species. biorxiv.org

Novel Applications of this compound in Non-Human Systems (e.g., Agricultural Pest Control, Insect Health)

Given its potent antimicrobial properties and its origin in insects, this compound holds potential for applications in non-human systems, particularly in agriculture and insect health management. Insect AMPs, including attacins, are being explored as potential alternatives to conventional antibiotics and pesticides due to concerns about resistance development. nih.govbiotechrep.ir

Attacins have shown activity against bacteria relevant to insect health and have been considered for their potential in controlling disease vectors. nih.gov For example, Attacin A1 from the tsetse fly Glossina morsitans morsitans exhibited activity against Trypanosoma brucei, the parasite causing African trypanosomiasis. nih.gov The use of recombinant this compound or this compound-derived peptides could be explored for controlling bacterial or viral pathogens in economically important insects, such as silkworms or pollinators.

In agricultural pest control, this compound could potentially be utilized to target bacterial pathogens affecting crops or to manage insect pests themselves, although the mechanisms and specificity for pest control would require extensive investigation. biotechrep.ir

Future research directions include:

Evaluating the efficacy of this compound against specific bacterial and viral pathogens relevant to agricultural pests and beneficial insects.

Developing methods for the efficient production of recombinant this compound or functional fragments for large-scale applications. mdpi.comnih.gov

Investigating delivery methods for administering this compound to target insects or agricultural systems.

Assessing the environmental impact and specificity of this compound to ensure it does not harm non-target organisms.

Q & A

Basic: How should I design experiments to assess Attacin-C’s antimicrobial activity while ensuring statistical rigor?

Methodological Answer:

• Define Variables: Clearly operationalize dependent variables (e.g., bacterial growth inhibition rates) and independent variables (e.g., this compound concentration, bacterial strain variants). Use positive/negative controls (e.g., known antibiotics or buffer solutions) .
• Replicates: Include biological and technical replicates (minimum n=3) to account for variability. Calculate standard deviations and confidence intervals to assess data dispersion .
• Data Presentation: Use scatter plots for dose-response curves and bar graphs for comparative efficacy. Label axes with units and include error bars .

Basic: What frameworks can guide the formulation of a focused research question about this compound’s mechanism of action?

Methodological Answer:

• PICO Framework: Structure questions around Population (target organisms), Intervention (this compound treatment), Comparison (untreated/alternative treatments), and Outcome (e.g., membrane disruption, gene expression changes) .
• FINER Criteria: Ensure questions are Feasible (manageable lab resources), Interesting (address knowledge gaps), Novel (e.g., unexplored bacterial targets), Ethical (approved biosafety protocols), and Relevant (antimicrobial resistance applications) .

Advanced: How can I resolve contradictions in this compound efficacy data across studies (e.g., varying IC50 values)?

Methodological Answer:

• Meta-Analysis: Aggregate data from multiple studies using tools like PRISMA guidelines. Adjust for variables like bacterial growth phase, assay temperature, or solvent carriers .
• Sensitivity Analysis: Test whether small changes in experimental conditions (e.g., pH, ionic strength) significantly alter outcomes. Use ANOVA to identify confounding factors .
• Replicate Key Studies: Reproduce seminal experiments with standardized protocols to isolate methodological discrepancies .

Advanced: What strategies ensure reproducibility in this compound purification and activity assays?

Methodological Answer:

• Protocol Documentation: Detail buffer compositions (e.g., Tris-HCl pH 8.0 ± 0.2), chromatography gradients, and instrument calibration steps. Share raw data via repositories like Zenodo .
• Inter-Lab Validation: Collaborate with independent labs to cross-validate results. Use blinded analyses to minimize bias .
• Negative Controls: Include buffer-only samples in activity assays to rule out nonspecific interactions .

Basic: How do I select appropriate statistical tests for this compound dose-response data?

Methodological Answer:

• Parametric Tests: Use t-tests or ANOVA for normally distributed data (verified via Shapiro-Wilk tests). Apply log transformations to non-linear dose-response relationships .
• Non-Parametric Alternatives: For skewed data, employ Mann-Whitney U or Kruskal-Wallis tests. Report effect sizes (e.g., Cohen’s d) alongside p-values .
• Power Analysis: Calculate sample sizes upfront using tools like G*Power to ensure adequate sensitivity (e.g., 80% power, α=0.05) .

Advanced: How can multi-omics approaches enhance understanding of this compound’s host-microbe interactions?

Methodological Answer:

• Transcriptomics: Pair RNA-seq with this compound treatment to identify upregulated bacterial stress genes (e.g., marR, soxS). Use DESeq2 for differential expression analysis .
• Proteomics: Apply LC-MS/MS to map this compound binding partners in bacterial membranes. Validate hits via SPR (surface plasmon resonance) .
• Data Integration: Use tools like Cytoscape to overlay transcriptomic and proteomic networks, highlighting key pathways like LPS biosynthesis .

Basic: What ethical considerations apply to in vivo studies of this compound in animal models?

Methodological Answer:

• IACUC Compliance: Adhere to 3R principles (Replacement, Reduction, Refinement). Justify sample sizes via power analysis to minimize animal use .
• Endpoint Criteria: Predefine humane endpoints (e.g., tumor size, weight loss >20%) to avoid undue suffering .
• Data Transparency: Report attrition rates and adverse events in publications, even if nonsignificant .

Advanced: How can I validate this compound’s proposed mechanism using CRISPR-Cas9 knockout models?

Methodological Answer:

• Target Selection: Knock out bacterial genes hypothesized to interact with this compound (e.g., ompF for outer membrane porosity). Use homology-directed repair templates for precision .
• Phenotypic Rescue: Complement knockouts with plasmid-borne wild-type genes to confirm causality .
• Single-Cell Imaging: Apply live-cell microscopy to visualize this compound localization in knockout vs. wild-type strains .

Basic: What are best practices for synthesizing and characterizing recombinant this compound?

Methodological Answer:

• Expression Systems: Use codon-optimized constructs in E. coli BL21(DE3) with IPTG induction. Monitor solubility via SDS-PAGE .
• Purification Tags: Employ His-tags for IMAC purification, followed by TEV cleavage to remove tags. Verify purity via SEC-HPLC .
• Activity Validation: Compare recombinant protein activity to native this compound using radial diffusion assays .

Advanced: How can machine learning optimize this compound derivative design for enhanced stability?

Methodological Answer:

• Feature Engineering: Train models on datasets of peptide sequences, half-lives, and MIC values. Use descriptors like hydrophobicity index and charge distribution .
• Generative Models: Apply VAEs (variational autoencoders) to propose novel this compound analogs with predicted improved protease resistance .
• Experimental Validation: Prioritize top candidates for synthesis and test in serum stability assays .